Cas no 1603055-06-6 (Tert-Butyl 3-amino-4-cyclopropylthiophene-2-carboxylate)

• Product Name: Tert-Butyl 3-amino-4-cyclopropylthiophene-2-carboxylate
• CAS No: 1603055-06-6
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 4817207
• Update Time: 2025-07-19

Tert-Butyl 3-amino-4-cyclopropylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-amino-4-cyclopropylthiophene-2-carboxylate
• Tert-Butyl 3-amino-4-cyclopropylthiophene-2-carboxylate

• Inchi： 1S/C12H17NO2S/c1-12(2,3)15-11(14)10-9(13)8(6-16-10)7-4-5-7/h6-7H,4-5,13H2,1-3H3
• InChI Key： DXQQKHSKUBCVHR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC(C)(C)C)=C(C(=C1)C1CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 283
• XLogP3: 3.6
• Topological Polar Surface Area: 80.6

Additional information on Tert-Butyl 3-amino-4-cyclopropylthiophene-2-carboxylate

Comprehensive Overview of Tert-Butyl 3-amino-4-cyclopropylthiophene-2-carboxylate (CAS No. 1603055-06-6)

Tert-Butyl 3-amino-4-cyclopropylthiophene-2-carboxylate (CAS No. 1603055-06-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiophene family, a class of heterocyclic compounds known for their versatile applications in drug discovery and material science. The presence of both amino and cyclopropyl functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential role as a building block for active pharmaceutical ingredients (APIs) due to its unique structural features.

In recent years, the demand for high-purity intermediates like Tert-Butyl 3-amino-4-cyclopropylthiophene-2-carboxylate has surged, driven by advancements in small-molecule drug development. The compound's cyclopropyl moiety is especially noteworthy, as it is often incorporated into molecules to enhance metabolic stability and bioavailability. This aligns with the growing focus on drug optimization and structure-activity relationship (SAR) studies in the pharmaceutical industry. Additionally, its thiophene core is frequently explored in medicinal chemistry for its electron-rich properties, which can improve binding affinity to biological targets.

The synthesis of Tert-Butyl 3-amino-4-cyclopropylthiophene-2-carboxylate typically involves multi-step organic reactions, including cyclization and esterification processes. Its tert-butyl group serves as a protective moiety, facilitating further derivatization under mild conditions. This characteristic is highly valued in peptide synthesis and catalysis, where protecting groups play a critical role in achieving selective transformations. The compound's carboxylate functionality also offers opportunities for amide coupling reactions, a cornerstone of modern combinatorial chemistry.

From an industrial perspective, Tert-Butyl 3-amino-4-cyclopropylthiophene-2-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to minimize waste and reduce hazardous byproducts, researchers are exploring eco-friendly routes to produce such intermediates. Topics like catalytic efficiency, solvent-free reactions, and biocatalysis are frequently associated with its manufacturing process. These trends reflect broader industry shifts toward environmentally benign practices, which resonate with both academic and commercial stakeholders.

Another area of interest is the compound's potential applications in agrochemicals. The thiophene scaffold is a common motif in herbicides and fungicides, and the incorporation of a cyclopropyl group could lead to novel modes of action. This is particularly relevant given the rising global demand for crop protection solutions that are both effective and environmentally sustainable. As such, Tert-Butyl 3-amino-4-cyclopropylthiophene-2-carboxylate is being studied for its utility in developing next-generation agrochemical intermediates.

In summary, Tert-Butyl 3-amino-4-cyclopropylthiophene-2-carboxylate (CAS No. 1603055-06-6) is a multifaceted compound with significant promise in both pharmaceutical and agrochemical research. Its structural versatility, combined with the growing emphasis on sustainable chemistry and drug optimization, positions it as a key player in the development of innovative chemical solutions. As research continues to uncover new applications, this compound is likely to remain a focal point in the scientific community.